Cas no 69847-25-2 (3-Methoxybenzaanthracene)

3-Methoxybenzaanthracene Properties

Names and Identifiers

• Benz[a]anthracene,3-methoxy-
• Benz(a)anthracene, 3-methoxy-
• 3-Methoxybenz[a]anthracene
• 3-Methoxybenz[a]anth
• 3-methoxybenzo[a]anthracene
• 3-methoxybenzanthracene
• DTXSID40220144
• 4'-Methoxy-1,2-benzanthracen
• 69847-25-2
• +Expand

• InChIKey： FDVWSUSGAVPIMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H14O/c1-20-17-8-9-18-16(11-17)7-6-15-10-13-4-2-3-5-14(13)12-19(15)18/h2-12H,1H3
• SMILES： COC1=CC2=C(C=C1)C3=CC4=CC=CC=C4C=C3C=C2

Computed Properties

• Exact Mass: 258.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.104
• Heavy Atom Count: 20
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23
• Refractive Index: 1.733
• Boiling Point: 469.3°Cat760mmHg
• Flash Point: 193.1°C
• Density: 1.197